3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(2-fluorobenzoyl)piperazin-1-yl]pyridazine

• Molecular Formula: C20H21FN6O
• Molecular Weight: 380.4 g/mol
• SMILES: CC1=CC(=NN1C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CC=C4F)C
• InChI: InChI=1S/C20H21FN6O/c1-14-13-15(2)27(24-14)19-8-7-18(22-23-19)25-9-11-26(12-10-25)20(28)16-5-3-4-6-17(16)21/h3-8,13H,9-12H2,1-2H3
• InChIKey: HQGBSJXNECIGOU-UHFFFAOYSA-N

The compound 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(2-fluorobenzoyl)piperazin-1-yl]pyridazine (C20H21FN6O, MW 380.4 g/mol) is a heterocyclic small molecule featuring a pyridazine core linked via a piperazine bridge to a 2-fluorobenzoyl moiety and a 3,5-dimethylpyrazole group. It is structurally categorized within the pyrazolyl-pyridazine class, which has been widely patented for its cyclin-dependent kinase (CDK) inhibitory activity.

3-(3,5-Dimethyl-1H-pyrazol-1-yl)-6-[4-(2-fluorobenzoyl)piperazin-1-yl]pyridazine: A Regioisomeric Probe for Fluorine-Dependent Target Recognition

The compound 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(2-fluorobenzoyl)piperazin-1-yl]pyridazine (C20H21FN6O, MW 380.4 g/mol) is a heterocyclic small molecule featuring a pyridazine core linked via a piperazine bridge to a 2-fluorobenzoyl moiety and a 3,5-dimethylpyrazole group . It is structurally categorized within the pyrazolyl-pyridazine class, which has been widely patented for its cyclin-dependent kinase (CDK) inhibitory activity [1]. Unlike its 3-fluorobenzoyl positional isomer (Cat. No. B5081891, MW 380.4 g/mol), the 2-fluoro substitution alters the dihedral angle and electronic distribution of the benzoyl pharmacophore, resulting in a distinct molecular interaction profile . This regioisomeric differentiation is critical for selectivity-driven research programs targeting cancer cell cycle regulation or inflammatory signaling, where subtle changes in fluorine position can profoundly affect target engagement [1][2].

Regioisomeric probe for fluorine-dependent target engagement

Preserves CDK hinge-binding pharmacophore (3,5-dimethylpyrazole)

Distinct pharmacophoric geometry vs. meta-fluoro isomer

• [1] Badiang, J.G. et al. (SmithKline Beecham Corp). Fused pyridazine derivatives useful as CDK inhibitors. US Patent 7,279,473 B1. Issued October 9, 2007. View Source
• [2] Stevens, K.L. et al. Pyrazolo[3,4-c]pyridazines as Novel and Selective Inhibitors of Cyclin-Dependent Kinases. Journal of Medicinal Chemistry, 2006, 49(12), 3529-3535. View Source

Why 3-(3,5-Dimethyl-1H-pyrazol-1-yl)-6-[4-(2-fluorobenzoyl)piperazin-1-yl]pyridazine Cannot Be Replaced by Its 3-Fluorobenzoyl Isomer or Other Class Congeners

The pyridazine-piperazine-pyrazole scaffold possesses a modular architecture in which the fluorine position on the benzoyl ring serves as a key determinant of biological selectivity . The 2-fluorobenzoyl regioisomer forces the fluorophenyl ring into a distinct torsional angle relative to the piperazine, thereby altering the three-dimensional electrostatic surface presented to kinase ATP-binding pockets [1]. As a result, a researcher procuring the 3-fluorobenzoyl isomer (MW 380.4 g/mol) or the 2-chloro-4-fluorobenzoyl analog (MW 414.9 g/mol) as a substitute will obtain a molecule with equivalent molecular weight but a divergent pharmacophoric map, leading to non-overlapping kinase selectivity profiles and potentially confounded structure-activity relationship (SAR) data . This regioisomer-specific binding is frequently documented in CDK inhibitor programs, where minimal structural perturbations have resulted in significant shifts in IC50 values [1].

3-Fluorobenzoyl Isomer

Meta-fluorine alters pharmacophoric geometry, potentially shifting kinase selectivity profile compared to ortho-fluoro target.

2-Chloro-4-fluorobenzoyl Analog

Additional chlorine raises molecular weight and lipophilicity, introducing halogen-bonding differences that may alter target engagement.

4-Methylpiperidine Replacement

Saturated piperidine lacks planar pyrazole hinge-binding motif; may lose CDK target engagement and shift selectivity space.

• [1] Badiang, J.G. et al. (SmithKline Beecham Corp). Fused pyridazine derivatives useful as CDK inhibitors. US Patent 7,279,473 B1. Issued October 9, 2007. View Source

Quantitative Evidence Guide for 3-(3,5-Dimethyl-1H-pyrazol-1-yl)-6-[4-(2-fluorobenzoyl)piperazin-1-yl]pyridazine Selection

Regioisomeric Purity Defines Pharmacophoric Geometry: 2-Fluorobenzoyl vs. 3-Fluorobenzoyl Isomer

The target compound is documented by suppliers with a purity specification of 95%, identical to its 3-fluorobenzoyl isomer, but critically distinguished by the fluorine atom position at the ortho (2-position) rather than meta (3-position) of the benzoyl ring . This regioisomeric identity is verified by distinct InChI Keys: HQGBSJXNECIGOU-UHFFFAOYSA-N for the 2-fluoro isomer vs. QCLHNYNLNNVCCP-UHFFFAOYSA-N for its 3-fluoro analog . Ortho-fluorine substitution restricts rotation of the phenyl ring, creating a sterically constrained pharmacophore with a different electrostatic potential surface compared to the meta-substituted counterpart .

Regioisomeric Purity

Head-to-head

2-Fluorobenzoyl (ortho-F), InChI HQGBSJXNECIGOU-UHFFFAOYSA-N; purity 95% vs. 3-Fluorobenzoyl (meta-F), InChI QCLHNYNLNNVCCP-UHFFFAOYSA-N; purity 95%

Distinct 3D pharmacophores despite identical mass; regioisomer selection critical.

Supplier-reported HPLC purity; InChI-based structural verification recommended.

Evidence Dimension	Fluorine Positional Isomerism and Molecular Identity
Target Compound Data	2-Fluorobenzoyl (ortho-F); InChI Key: HQGBSJXNECIGOU-UHFFFAOYSA-N; Purity: 95%
Comparator Or Baseline	3-Fluorobenzoyl (meta-F) isomer; InChI Key: QCLHNYNLNNVCCP-UHFFFAOYSA-N; Purity: 95%
Quantified Difference	Identical molecular formula (C20H21FN6O) and molecular weight (380.4 g/mol); differentiated by fluorine substitution pattern leading to distinct 3D pharmacophores and InChI Keys
Conditions	Supplier-specified analytical characterization (HPLC purity); InChI Key structural annotation

Why This Matters

Procurement of the correct regioisomer ensures that downstream biological screening evaluates the intended pharmacophoric geometry, avoiding SAR misinterpretation caused by a positional isomer with identical mass but divergent target recognition.

Minimal Mass Perturbation with Maximal Lipophilicity Shift vs. 2-Chloro-4-fluorobenzoyl Derivative

Replacement of the 2-fluorobenzoyl group (MW 380.4 g/mol) with a 2-chloro-4-fluorobenzoyl moiety yields an analog (MW 414.9 g/mol, Cat. No. B5057921) that introduces a 34.5 g/mol molecular weight increase and a second halogen atom, which is expected to elevate the octanol-water partition coefficient (cLogP) by approximately 0.7–0.9 log units . This estimated lipophilicity alteration is based on established substituent π-values: –Cl contributes +0.71 to logP, whereas –F contributes +0.14 [1]. The additional chlorine atom also introduces a distinct halogen-bonding donor capability that can alter kinase hinge-region interactions, as reported for CDK2-selective pyrazolopyridazine congeners [1][2].

Lipophilicity Shift

Cross-study comparable

ΔMW = +34.5 g/mol, ΔcLogP ≈ +0.7–0.9 (chlorinated analog vs. 2-F compound)

Lower lipophilicity may reduce promiscuous binding in fragment-based screening.

Estimated from substituent constants; confirm experimentally for target series.

Evidence Dimension	Molecular Weight and Estimated cLogP Shift vs. Chlorinated Analog
Target Compound Data	MW: 380.4 g/mol; Halogen count: 1 (F only); Estimated cLogP differential: 0 (baseline)
Comparator Or Baseline	2-Chloro-4-fluorobenzoyl analog (MW 414.9 g/mol; Halogen count: 2 (Cl + F); Estimated cLogP increase: +0.7–0.9 log units)
Quantified Difference	ΔMW = 34.5 g/mol; ΔcLogP ≈ +0.7–0.9 (estimated from substituent π-values)
Conditions	Physicochemical property estimation based on substituent fragment constants; Supplier-provided molecular formula and molecular weight data

Why This Matters

The absence of an additional chlorine substituent yields superior ligand efficiency metrics (lower MW per heavy atom), a property critical for fragment-based drug discovery campaigns where maintaining low lipophilicity reduces promiscuous binding and improves pharmacokinetic developability.

• [1] Hansch, C.; Leo, A.; Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. ACS Professional Reference Book. American Chemical Society, Washington, DC, 1995. View Source
• [2] Stevens, K.L. et al. Pyrazolo[3,4-c]pyridazines as Novel and Selective Inhibitors of Cyclin-Dependent Kinases. Journal of Medicinal Chemistry, 2006, 49(12), 3529-3535. View Source

Selectivity Trajectory Over 4-Alkylpiperidine Replacements: Target Engagement Hypothesis

A structurally related compound, 3-[4-(2-fluorobenzoyl)piperazin-1-yl]-6-(4-methylpiperidin-1-yl)pyridazine (MW 383.5 g/mol), replaces the 3,5-dimethylpyrazole moiety of the target compound with a 4-methylpiperidine substituent . In pyrazolopyridazine CDK inhibitor programs, the 3,5-dimethylpyrazole ring participates in a critical hydrogen-bond interaction with the kinase hinge region (Leu83 backbone in CDK2), a contact that is geometrically unavailable to saturated piperidine substituents [1]. This structural distinction implies a divergent target engagement profile: the target compound, by retaining the planar, heteroaromatic pyrazole, is predicted to maintain CDK hinge-binding capability, whereas the 4-methylpiperidine analog represents a scaffold-hop into an alternative target space [1][2].

Hinge-Binding Motif

Class-level inference

3,5-Dimethylpyrazole (planar, predicted H-bond to kinase hinge) vs. 4-Methylpiperidine (saturated, chair, predicted loss of hinge contact)

Pyrazole retains hinge-binding pharmacophore critical for CDK target engagement.

Co-crystal-guided inference; validate in kinase selectivity panel.

Evidence Dimension	Heteroaromatic vs. Saturated Substituent at Pyridazine 6-Position
Target Compound Data	3,5-Dimethylpyrazole (planar, H-bond acceptor/donor at N2); MW: 380.4 g/mol; Predicted CDK hinge-region binding retained
Comparator Or Baseline	4-Methylpiperidine (saturated, chair conformation); MW: 383.5 g/mol; Predicted hinge-region binding lost
Quantified Difference	ΔMW = 3.1 g/mol; Predicted qualitative loss of CDK hinge-region hydrogen bond
Conditions	Structural comparison informed by: (a) vendor datasheets for each compound; (b) conserved hinge-binding motif mapped from CDK co-crystal structures of pyrazolopyridazine analogs (PDB entries cited in Stevens et al., 2006)

Why This Matters

Selecting the pyrazole-bearing compound preserves the hinge-binding pharmacophore essential for CDK target engagement; procurement of the piperidine analog would redirect the project into an uncharted selectivity space, risking loss of the kinase inhibitory activity that defines the pyrazolopyridazine chemotype's therapeutic relevance.

• [1] Stevens, K.L. et al. Pyrazolo[3,4-c]pyridazines as Novel and Selective Inhibitors of Cyclin-Dependent Kinases. Journal of Medicinal Chemistry, 2006, 49(12), 3529-3535. View Source
• [2] Badiang, J.G. et al. (SmithKline Beecham Corp). Fused pyridazine derivatives useful as CDK inhibitors. US Patent 7,279,473 B1. Issued October 9, 2007. View Source

Reactivity and Derivatization Control Through 2-Fluorobenzoyl Ortho-Effect

The 2-fluorobenzoyl group is susceptible to nucleophilic aromatic substitution (SNAr) due to the electron-withdrawing carbonyl activating the ortho C–F bond, a reactivity feature that is absent in the 3-fluorobenzoyl isomer, where the meta-fluorine lacks this carbonyl-mediated activation . In the 2-chloro-4-fluorobenzoyl analog, the para-fluorine further modulates the SNAr rate approximately 2–3 fold relative to the mono-fluoro derivative, consistent with the additive electronic effects of electron-withdrawing substituents [1]. This reactivity differential has been exploited in the synthesis of radiolabeled [18F]-pyridazine probes and covalent inhibitor derivatives [2].

SNAr Reactivity

Class-level inference

2-Fluorobenzoyl: ortho-F activated by carbonyl for SNAr; 3-Fluorobenzoyl: meta-F unreactive; 2-Cl-4-F analog: ~2–3× rate modulation

Ortho-F enables late-stage derivatization into probes or covalent inhibitors.

Hammett-based reactivity estimation; validate under actual synthetic conditions.

Evidence Dimension	Synthetic Versatility (SNAr Reactivity) and Fluorine Displacement Potential
Target Compound Data	Single ortho-F activated by para-carbonyl; amenable to SNAr-based derivatization
Comparator Or Baseline	3-Fluorobenzoyl isomer (meta-F, no activation by carbonyl); 2-Chloro-4-fluorobenzoyl analog (dual-halogen, altered SNAr rate by ~2–3×)
Quantified Difference	Qualitative difference in reactivity; ~2–3× rate modulation estimated from additivity of Hammett σ values for para-F (σp = +0.06) vs. para-Cl (σp = +0.23) on the aromatic ring
Conditions	Structure-reactivity analysis based on Hammett substituent constants; documented SNAr behavior of 2-fluorobenzoyl derivatives in heterocyclic systems

Why This Matters

The ortho-fluorine provides a synthetic handle for late-stage diversification into radioligands, affinity probes, or covalent inhibitors that is unavailable with the meta-fluoro isomer; this directly impacts the compound's utility in chemical biology and drug discovery workflows.

• [1] Hansch, C.; Leo, A.; Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. ACS Professional Reference Book. American Chemical Society, Washington, DC, 1995. View Source
• [2] Preshlock, S.; Tredwell, M.; Gouverneur, V. 18F-Labeling of Arenes and Heteroarenes for Applications in Positron Emission Tomography. Chemical Reviews, 2016, 116(2), 719-766. View Source

High-Value Application Scenarios for 3-(3,5-Dimethyl-1H-pyrazol-1-yl)-6-[4-(2-fluorobenzoyl)piperazin-1-yl]pyridazine in Drug Discovery

Kinase Selectivity Profiling Panels for CDK Inhibitor Lead Optimization

The compound serves as a regioisomeric probe for dissecting the contribution of the 2-fluorobenzoyl pharmacophore to CDK family selectivity. Research groups can systematically compare it head-to-head with the 3-fluorobenzoyl isomer across a panel of 24–48 recombinant kinases to map the selectivity fingerprint conferred by ortho-substitution [1]. Commercially available kinase profiling services (e.g., Eurofins KinaseProfiler, Reaction Biology HotSpot) can generate quantitative IC50 or percent-inhibition-at-1-μM datasets for both regioisomers under identical assay conditions .

Fragment-Based Screening Cascade Incorporating Ortho-Fluorine SNAr Chemistry

The ortho-fluorine atom functions as a leaving group for SNAr reactions, enabling covalent derivatization of the phenyl ring with amine or thiol nucleophiles without altering the pyridazine-pyrazole core. This permits the synthesis of focused compound libraries where the 2-fluorobenzoyl position is systematically varied for fragment-to-lead optimization while maintaining the CDK hinge-binding motif intact [1]. Reaction progress can be monitored by 19F NMR, exploiting the distinct chemical shift of the ortho-fluorine (δ ≈ –115 to –120 ppm) relative to free fluoride .

Physicochemical Benchmarking in Halogen-Scanning SAR Campaigns

Researchers executing halogen-scanning strategies use this compound as the mono-fluoro baseline against which chloro-, bromo-, and di-halogenated analogs are benchmarked. The compound's cLogP, aqueous solubility, and permeability (measured via PAMPA or Caco-2 assays) establish the lower-lipophilicity boundary for the series, and its in vitro metabolic stability in human liver microsomes provides a reference for assessing the metabolic liability introduced by additional halogen atoms [1]. Vendors can supply the compound in 5 mg to 100 mg quantities suitable for triplicate measurements across all assays .

Computational Chemistry and Docking Model Validation for CDK2/CDK4 Inhibitors

The compound serves as a test ligand for validating docking algorithms (e.g., Glide SP/XP, AutoDock Vina) and molecular dynamics simulations built from CDK2 co-crystal structures (PDB: 2B53, 2B54). By comparing predicted binding poses of the 2-fluorobenzoyl and 3-fluorobenzoyl isomers against experimental selectivity data, computational groups can calibrate scoring functions for fluorine-specific interactions and improve pose-prediction accuracy for pyrazolopyridazine-based inhibitors [1].

Application

Selection Property

Validation Focus

CDK selectivity profiling

Ortho-fluoro pharmacophore probe

Head-to-head kinase panel selectivity mapping

Covalent probe / focused library synthesis

Ortho-F SNAr reactivity handle

19F NMR monitoring; core pharmacophore retention

Halogen-scanning SAR campaigns

Mono-fluoro baseline for lipophilicity/stability

cLogP, solubility, microsomal stability benchmarking

Docking model validation for CDK2/CDK4

Test ligand with defined fluorine regioisomerism

Pose prediction accuracy; fluorine scoring function calibration

• [1] Stevens, K.L. et al. Pyrazolo[3,4-c]pyridazines as Novel and Selective Inhibitors of Cyclin-Dependent Kinases. Journal of Medicinal Chemistry, 2006, 49(12), 3529-3535. View Source